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Compound of Interest

Compound Name: SF 11

Cat. No.: B1663727 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines and protocols for the proper long-term

storage of SF-11, a potent and selective neuropeptide Y (NPY) Y2 receptor antagonist.

Adherence to these storage conditions is crucial for maintaining the compound's stability,

integrity, and performance in research and drug development applications.

Compound Information
IUPAC Name: N-(4-ethoxyphenyl)-4-(hydroxydiphenylmethyl)-1-piperidinecarbothioamide

CAS Number: 443292-81-7[1]

Molecular Formula: C₂₇H₃₀N₂O₂S[1]

Molecular Weight: 446.60 g/mol [1]

Supplied Form: Typically supplied as a white to off-white solid or powder[1]

Long-Term Storage Conditions
Proper storage is essential to prevent degradation and ensure the reproducibility of

experimental results. The following tables summarize the recommended long-term storage

conditions for SF-11 in both its solid form and in solution.
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Table 1: Long-Term Storage of Solid SF-11
Parameter Recommended Condition Notes

Temperature -20°C[2][3]
Provides stability for at least 4

years.[2][3]

2-8°C[1]
Suitable for shorter-term

storage.

Atmosphere Dry

Store in a tightly sealed

container to prevent moisture

absorption.

Light Exposure Protect from light
Store in an opaque or amber

vial.

Container Tightly sealed vial
Prevents contamination and

degradation.

Table 2: Long-Term Storage of SF-11 Stock Solutions
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Solvent
Storage
Temperature

Storage Duration Notes

DMSO -80°C Up to 6 months[4][5]

Prepare aliquots to

avoid repeated freeze-

thaw cycles. Protect

from light.[4]

-20°C Up to 1 month[4][5]

Suitable for shorter-

term storage of

working solutions.

Ethanol
Information not

available
-

While SF-11 is soluble

in ethanol, long-term

stability data for

ethanol solutions is

not readily available. It

is recommended to

prepare fresh

solutions or conduct

stability studies.

Experimental Protocols
Protocol 1: Handling and Storage of Newly Received SF-
11
This protocol outlines the steps for the initial handling and storage of SF-11 upon its arrival at

the laboratory.

Workflow for Handling and Storing SF-11
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Receive SF-11 Shipment

Visually Inspect Container for Damage

Equilibrate to Room Temperature Before Opening

Record Date of Receipt and Opening on Vial

Store Solid SF-11 at -20°C Alternatively, Store at 2-8°C for Shorter Term

Update Chemical Inventory

Click to download full resolution via product page

Caption: Workflow for the initial handling and storage of solid SF-11.

Procedure:

Visual Inspection: Upon receipt, visually inspect the shipping container and the immediate

product vial for any signs of damage or compromised seals.

Equilibration: Before opening the vial for the first time, allow the product to equilibrate to

room temperature for at least one hour.[5] This prevents condensation of atmospheric

moisture inside the vial, which could compromise the compound's stability.
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Labeling: Clearly label the vial with the date of receipt and the date it was first opened. This

is critical for tracking the age of the compound.

Storage: For long-term storage, place the tightly sealed vial in a freezer at -20°C.[2][3] For

shorter-term needs, storage at 2-8°C is acceptable.[1]

Inventory Management: Update your laboratory's chemical inventory system with the location

and details of the stored SF-11.

Protocol 2: Preparation and Storage of SF-11 Stock
Solutions
This protocol provides instructions for preparing and storing stock solutions of SF-11 for use in

experiments.

Workflow for Preparing and Storing SF-11 Stock Solutions
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Retrieve Solid SF-11 from Storage

Equilibrate to Room Temperature

Weigh Required Amount of SF-11

Dissolve in Anhydrous DMSO

Vortex or Sonicate to Ensure Complete Dissolution

Aliquot into Small, Tightly Sealed Vials

Store Aliquots at -80°C Label Aliquots with Concentration and Date

Cell Membrane

NPY Y2 Receptor Gαi
activates

Adenylate Cyclase
inhibits

cAMPconverts

NPY binds

SF-11 blocks

ATP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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